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Compound of Interest

Compound Name: (1R,2R)-ML-SI3

Cat. No.: B2928905

Application Notes and Protocols for (1R,2R)-ML-SI3

(1R,2R)-ML-SI3 is a potent inhibitor of the Transient Receptor Potential Mucolipin (TRPML)
family of ion channels, with particular efficacy against TRPML1. These application notes
provide detailed information on the solvent properties, stock solution preparation, and
experimental protocols for the use of (1R,2R)-ML-SI3 in research settings.

Physicochemical and Inhibitory Data

The following tables summarize the key quantitative data for (1R,2R)-ML-SI3.

Table 1: Physicochemical Properties

Property Value Reference
Molecular Formula C23H31N303S [1]
Molecular Weight 429.58 g/mol [1]
CAS Number 2418594-00-8 [1]

Table 2: Inhibitory Activity (ICso)
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Target ICs0 (M) Reference

TRPML1 1.6 [1]

TRPML2 2.3 [1]

TRPML3 12.5 [1]

Table 3: Solubility Data

Solvent Solubility Notes Reference

Requires sonication
=100 mg/mL (=
DMSO for complete

232.79 mM)

dissolution.

Experimental Protocols

Preparation of (1R,2R)-ML-SI3 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of (1R,2R)-ML-
SI3 in Dimethyl Sulfoxide (DMSO).

Materials:

Vortex mixer

Ultrasonic bath

Procedure:

(1R,2R)-ML-SI3 powder

Sterile microcentrifuge tubes or vials

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Equilibrate the (1R,2R)-ML-SI3 powder to room temperature before opening the vial to

prevent condensation.
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» Aseptically weigh the desired amount of (1R,2R)-ML-SI3 powder.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 50 mM). For example, to prepare 1 mL of a 10 mM stock solution, add 232.8
uL of DMSO to 1 mg of (1R,2R)-ML-SI3 (MW: 429.58).

» Vortex the solution vigorously for 1-2 minutes to aid dissolution.

e If the compound is not fully dissolved, place the vial in an ultrasonic water bath and sonicate
for 10-15 minutes, or until the solution is clear. Gentle warming to 37°C can also aid
dissolution.

e Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution:

» Store the aliquoted stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.

[1]

e Protect the stock solution from light.

Preparation of Working Solutions for In Vitro Cell-Based
Assays

This protocol details the dilution of the DMSO stock solution into an aqueous cell culture
medium for use in in vitro experiments. It is crucial to maintain a low final DMSO concentration
to avoid solvent-induced cytotoxicity.[2][3]

Materials:

(1R,2R)-ML-SI3 DMSO stock solution (e.g., 10 mM)

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Pipettes and sterile tips
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Procedure:

Thaw a single aliquot of the (1R,2R)-ML-SI3 DMSO stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment.

e Important: The final concentration of DMSO in the cell culture medium should be kept as low
as possible, ideally < 0.1%.[2][4] Some cell lines may tolerate up to 0.5%, but it is
recommended to perform a vehicle control experiment to assess the effect of DMSO on your
specific cell line.[3]

o Example Dilution Series (for a final volume of 1 mL per well):

o To prepare a 10 uM working solution from a 10 mM stock, you will perform a 1:1000
dilution. Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium. The final
DMSO concentration will be 0.1%.

o For other concentrations, it is recommended to first prepare an intermediate dilution in cell
culture medium to ensure accurate pipetting and thorough mixing. For example, to make a
1 uM solution, you can first dilute the 10 mM stock 1:100 in medium (to get a 100 uM
intermediate solution) and then dilute this intermediate solution 1:100 in the final culture
volume.

» Always include a vehicle control in your experiments, which consists of the same final
concentration of DMSO in the cell culture medium without the compound.

Signaling Pathways and Experimental Workflows
Mechanism of Action: TRPML1 Inhibition

(1R,2R)-ML-SI3 acts as an antagonist of TRPML1, a cation channel primarily located on the
membrane of late endosomes and lysosomes. TRPMLL1 plays a crucial role in regulating the
release of Ca2* from these organelles into the cytoplasm. By inhibiting TRPML1, (1R,2R)-ML-
SI3 blocks this lysosomal Caz* efflux.[5][6]
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Caption: Inhibition of TRPML1 by (1R,2R)-ML-SI3.

Downstream Signaling Pathway: Inhibition of Autophagy

The inhibition of TRPML1-mediated Ca2* release has significant downstream effects, most
notably on the process of autophagy. Lysosomal Ca?* is a key signal for the initiation and
progression of autophagy. By blocking this signal, (1R,2R)-ML-SI3 can inhibit autophagic flux.
This occurs through the disruption of a signaling cascade involving CaMKKf(3, AMPK, ULK1,
and VPS34, which are essential for the formation of autophagosomes.[7][8][9] Additionally,
TRPML1-mediated Ca?* signals are involved in the activation of TFEB, a master regulator of
lysosomal biogenesis and autophagy gene expression.[5][6]
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Caption: Downstream effects of TRPML1 inhibition on autophagy.
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Experimental Workflow: In Vitro Cell-Based Assay

The following diagram outlines a typical workflow for assessing the effect of (1R,2R)-ML-SI3 on
a cellular process in an in vitro setting.

Prepare (1R,2R)-ML-SI3 Seed Cells in
Stock Solution (DMSO) Multi-well Plate

Prepare Working Solutions
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Caption: Workflow for in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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